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Compound of Interest

Compound Name: TASIN-1 Hydrochloride

Cat. No.: B611167

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines and protocols for the dissolution and laboratory use
of TASIN-1 Hydrochloride, a selective inhibitor of truncated Adenomatous Polyposis Coli
(APC). TASIN-1 selectively targets and induces apoptosis in colorectal cancer cells harboring
APC truncations by inhibiting cholesterol biosynthesis.[1][2]

Product Information

e Product Name: TASIN-1 Hydrochloride

CAS Number: 1678515-13-3

Molecular Formula: C1sH20CIN203S[3]

Molecular Weight: 388.95 g/mol [3][4]

Appearance: White to beige powder[4]

Mechanism of Action

TASIN-1 exerts its cytotoxic effects by inhibiting the Emopamil Binding Protein (EBP), a key
enzyme in the cholesterol biosynthesis pathway.[1][5] This inhibition leads to the depletion of
cellular cholesterol, which in turn triggers Endoplasmic Reticulum (ER) stress, the generation of
Reactive Oxygen Species (ROS), and activation of the JNK signaling pathway, ultimately
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leading to apoptosis.[6][7][8] Concurrently, TASIN-1 inhibits the pro-survival Akt signaling
pathway.[6][7][9] This selective action makes it a potent agent against colorectal cancer cells
with truncated APC, while sparing cells with wild-type APC.[1][6]
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Stock Solution Preparation Experimental Use
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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